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Compound of Interest

Compound Name: 2-Methylpropanethioamide

Cat. No.: B017427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methylpropanethioamide (CAS

Number: 13515-65-6), a key intermediate in the synthesis of the antiretroviral drug Ritonavir.[1]

The document details its chemical and physical properties, provides a general experimental

protocol for its synthesis, and discusses its known applications and safety information. While

specific biological and toxicological data for 2-Methylpropanethioamide are limited, this guide

offers insights based on the broader class of thioamides, which are recognized for their diverse

roles in medicinal chemistry.

Chemical and Physical Properties
2-Methylpropanethioamide, also known as isobutyrthioamide or thioisobutyramide, is a

thioamide compound with the molecular formula C₄H₉NS.[1] A summary of its key properties is

presented in Table 1.

Table 1: Chemical and Physical Properties of 2-Methylpropanethioamide
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Property Value Reference(s)

CAS Number 13515-65-6 [1]

Molecular Formula C₄H₉NS [1]

Molecular Weight 103.19 g/mol [1]

IUPAC Name 2-methylpropanethioamide [1]

Synonyms

Isobutyrthioamide,

Thioisobutyramide,

Propanethioamide, 2-methyl-

[1]

Boiling Point 147.4 °C at 760 mmHg [2]

Density 0.995 g/cm³ [3]

Flash Point 42.9 °C [3]

Storage +5°C, in a dry, sealed place [1][2]

Solubility Data not available [3]

Synthesis and Experimental Protocols
The synthesis of thioamides from their corresponding amides is a common transformation in

organic chemistry. Two of the most widely used thionating agents for this purpose are

Lawesson's reagent and phosphorus pentasulfide (P₄S₁₀).[4][5] Lawesson's reagent is often

preferred due to its milder reaction conditions and typically higher yields.[4]

General Experimental Protocol for the Synthesis of 2-
Methylpropanethioamide from Isobutyramide using
Lawesson's Reagent
This protocol describes a general procedure for the thionation of isobutyramide (2-

methylpropanamide) to produce 2-methylpropanethioamide.

Reaction Scheme:
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Isobutyramide 2-Methylpropanethioamidereagents

Lawesson's Reagent
Toluene, Reflux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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